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Compound of Interest

Compound Name: AR-M 1000390

Cat. No.: B1243119

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of AR-M 1000390
solutions for use in cell culture experiments. AR-M 1000390 is a potent and highly selective &-
opioid receptor agonist. Proper solution preparation is critical for obtaining accurate and
reproducible experimental results.

Introduction

AR-M 1000390 hydrochloride is a non-peptidic agonist of the d-opioid receptor, with a reported
IC50 value of 0.87 nM.[1] It is a derivative of SNC 80 and is known to be brain-penetrant.[2][3]
[4] In cell-based assays, it has been shown to inhibit forskolin-stimulated cyclic AMP (CAMP)
accumulation, with an EC50 of 7.2+0.9 nM. Understanding the correct procedures for
dissolving and diluting this compound is essential for in vitro studies investigating its biological
effects.

Quantitative Data Summary

For ease of reference, the key quantitative data for AR-M 1000390 hydrochloride are
summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1243119?utm_src=pdf-interest
https://www.benchchem.com/product/b1243119?utm_src=pdf-body
https://www.benchchem.com/product/b1243119?utm_src=pdf-body
https://www.benchchem.com/product/b1243119?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acsptsci.1c00019
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.researchgate.net/post/What_is_maximum_allowable_concentration_of_DMSO_as_solvent_for_drugs_to_check_activity_on_animal_cell_lines
https://www.benchchem.com/product/b1243119?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Weight 384.94 g/mol

IC50 (&-opioid receptor) 0.87 £0.23 nM

EC50 (6 agonist potency) 7.2+0.9 nM

Solubility in Water

38.49 mg/mL (99.99 mM)
(Sonication recommended)

[2]

Solubility in DMSO

38.49 mg/mL (99.99 mM)

(Sonication recommended)

[2]

Experimental Protocols

Materials

e AR-M 1000390 hydrochloride powder

¢ Dimethyl sulfoxide (DMSO), cell culture grade

o Sterile phosphate-buffered saline (PBS) or sterile water

e Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line

 Sterile microcentrifuge tubes

o Sterile serological pipettes and pipette tips

o \ortex mixer

» Sonicator (optional, but recommended)[2]

0.22 pm sterile syringe filter

Protocol 1: Preparation of a 10 mM Stock Solution in

DMSO

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.benchchem.com/product/b1243119?utm_src=pdf-body
https://www.researchgate.net/post/What-the-concentration-of-DMSO-you-use-in-cell-culture-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243119?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

This protocol is recommended for creating a concentrated stock solution that can be stored for
long-term use.

o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 3.85 mg
of AR-M 1000390 hydrochloride (Molecular Weight = 384.94 g/mol ).

» Dissolution: Add the weighed powder to a sterile microcentrifuge tube. Add 1 mL of cell
culture grade DMSO.

e Mixing: Vortex the tube thoroughly until the powder is completely dissolved. If necessary,
sonicate the solution for a few minutes to aid dissolution.[2]

o Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-
thaw cycles. Store the aliquots at -20°C for up to one month or at -80°C for up to six months.

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the stock solution into the complete cell culture
medium. It is crucial to ensure that the final concentration of DMSO in the cell culture medium
is not toxic to the cells. A final DMSO concentration of less than 0.1% is generally considered
safe for most cell lines, though some can tolerate up to 0.5%.[5] It is recommended to perform
a vehicle control experiment with the same final DMSO concentration to assess its effect on the
cells.

Example: Preparing a 10 uM working solution from a 10 mM DMSO stock:
 Serial Dilution (Recommended): To minimize pipetting errors, perform a serial dilution.

o Step A (1:10 dilution): Add 10 pL of the 10 mM stock solution to 990 pL of complete cell
culture medium to obtain a 100 uM intermediate solution. Mix well by gentle pipetting.

o Step B (1:10 dilution): Add 100 pL of the 100 uM intermediate solution to 900 pL of
complete cell culture medium to obtain the final 10 uM working solution. The final DMSO
concentration will be 0.1%.

« Direct Dilution (for higher final concentrations):
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o Add 1 pL of the 10 mM stock solution directly to 1 mL of complete cell culture medium. The
final concentration will be 10 uM, and the final DMSO concentration will be 0.1%.

 Sterilization: If the working solution is prepared in a non-sterile environment or if there are
concerns about contamination, it can be sterilized by passing it through a 0.22 pm syringe
filter.

e Application to Cells: Replace the existing medium in the cell culture plates with the freshly
prepared working solution of AR-M 1000390.

Experimental Workflow
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Stock Solution Preparation (10 mM)
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Caption: Workflow for preparing AR-M 1000390 solutions.
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Signaling Pathway

AR-M 1000390 acts as an agonist at the d-opioid receptor, which is a G-protein coupled
receptor (GPCR). The canonical signaling pathway for this receptor involves the inhibition of
adenylyl cyclase, leading to a decrease in intracellular CAMP levels.

Cell Membrane AR-M 1000390 Signaling Pathway

Extracellular Intracellular

0-Opioid Receptor
(GPCR)

Activates ulates

Reg

: ) Downstream
Gi Protein Cellular Effects

Inhibits

Adenylyl Cyclase

Click to download full resolution via product page

Caption: AR-M 1000390 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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